Cas no 272-68-4 (thieno3,2-dpyrimidine)

• Product Name: thieno3,2-dpyrimidine
• CAS No: 272-68-4
• MF: C₆H₄N₂S
• MW: 136.174359321594
• MDL: MFCD11110439
• CID: 249530
• PubChem ID: 12603004
• Update Time: 2025-04-19

thieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine
• 7-Thieno[3,2-d]pyrimidine
• THIENO(3,2-D)PYRIMIDINE
• [4,5]thieno[3,2-d]pyrimidine
• <3,2-d>Thienopyrimidin
• Thieno<3,2-d>pyrimidin
• SY139048
• A923878
• DTXSID50504083
• Thienopyrimidine
• SCHEMBL32388
• SCHEMBL11206891
• MFCD11110439
• thiophenopyrimidine
• RBNBDIMXFJYDLQ-UHFFFAOYSA-N
• thieno[3, 2-d]pyrimidine
• EN300-101397
• CS-0088133
• 272-68-4
• AS-41229
• AKOS006307947
• Thieno[3,2-d]pyrimidine (8CI,9CI)
• thieno3,2-dpyrimidine

• MDL： MFCD11110439
• Inchi： 1S/C6H4N2S/c1-2-9-6-3-7-4-8-5(1)6/h1-4H
• InChI Key： RBNBDIMXFJYDLQ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=NC=N2

Computed Properties

• Exact Mass: 136.01000
• Monoisotopic Mass: 136.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.369
• Boiling Point: 246.047°C at 760 mmHg
• Flash Point: 107.429°C
• Refractive Index: 1.705
• PSA: 54.02000
• LogP: 1.69130

thieno3,2-dpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines